Cas no 2171168-93-5 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid
• CAS No: 2171168-93-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6138574
• PubChem ID: 165765422
• Update Time: 2025-08-03

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid
• EN300-1581683
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]hexanoic acid
• 2171168-93-5

• Inchi： 1S/C26H32N2O5/c1-4-9-17(14-23(29)30)28-24(31)26(2,3)16-27-25(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,4,9,14-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t17-/m1/s1
• InChI Key： MTXJWBVXTMYZLM-QGZVFWFLSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid

(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171168-93-5, known as (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohexanoic acid, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) protecting groups and amino acid derivatives. Its unique properties make it a valuable tool in research and development, particularly in the design of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the context of peptide synthesis and drug delivery systems. The Fmoc group, a key component of its structure, is widely used as a protecting group in solid-phase peptide synthesis (SPPS). This group ensures the stability of amino acids during synthesis while allowing for controlled deprotection under specific conditions. The integration of this group into the compound's structure enhances its versatility, making it suitable for applications in both academic research and industrial settings.

One of the most promising areas of research involving this compound is its role in the development of targeted drug delivery systems. By leveraging its structural properties, scientists have explored its potential as a carrier for bioactive molecules. For instance, studies have demonstrated that this compound can serve as a scaffold for attaching therapeutic agents, enabling precise delivery to specific cellular targets. This approach has shown particular promise in the treatment of cancers and infectious diseases, where targeted delivery can significantly improve therapeutic efficacy while minimizing side effects.

In addition to its role in drug delivery, this compound has also been investigated for its potential in enzyme inhibition. Researchers have found that certain derivatives of this compound exhibit inhibitory activity against key enzymes involved in disease pathways. For example, recent findings suggest that it may inhibit the activity of proteases associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These discoveries underscore the importance of this compound as a lead molecule for further drug development.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of Fmoc groups with amino acids and subsequent modifications to achieve the desired stereochemistry. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product. The rigorous synthetic process highlights the complexity of this molecule and underscores its value as a specialized reagent in chemical research.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, it undergoes gradual degradation without posing significant risks to aquatic or terrestrial ecosystems. This information is critical for ensuring responsible use and disposal practices within laboratories and industrial facilities.

In conclusion, CAS No. 2171168-93-5 represents a cutting-edge molecule with diverse applications in modern science. Its unique structure, derived from advanced synthetic techniques, positions it as a valuable asset in both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in medicine and biotechnology.